N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide

• IUPAC Name: N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide
• InChI: InChI=1S/C9H13N3S.HI/c1-3-8(13-6-1)7-12-9-10-4-2-5-11-9;/h1,3,6H,2,4-5,7H2,(H2,10,11,12);1H
• InChI Key: IRFSWHZQYPMFPI-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=NC1)NCC2=CC=CS2.I
• Molecular Formula: C9H14IN3S
• Molecular Weight: 323.20 g/mol

Description

N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide, also known as THP-TM, is a chemical compound with potential therapeutic applications. It is a member of the tetrahydropyrimidine family of compounds, which have been studied extensively for their biological activities. THP-TM has been synthesized and studied for its potential as a therapeutic agent, particularly for its ability to interact with certain receptors in the body.

Mechanism of Action

The mechanism of action of N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide is not fully understood, but it is believed to involve interactions with certain receptors in the body. N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide has been shown to have activity at the dopamine D3 receptor, where it acts as a partial agonist. It has also been shown to have activity at the sigma-1 receptor, where it acts as an agonist. The exact mechanism of action of N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide at these receptors is still under investigation.
Biochemical and Physiological Effects
N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide has been shown to have several biochemical and physiological effects. It has been shown to have activity at the dopamine D3 receptor, which is involved in several neurological disorders, including addiction and schizophrenia. N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide has also been shown to have activity at the sigma-1 receptor, which is involved in pain and neuroprotection. The exact biochemical and physiological effects of N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide are still under investigation.

Advantages and Limitations for Lab Experiments

N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide has several advantages for lab experiments. It is a relatively simple compound to synthesize, and has been produced in high yields. It has also been shown to have activity at several receptors in the body, making it a potentially useful tool for studying these receptors. However, N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide has several limitations for lab experiments. Its exact mechanism of action is still under investigation, and its potential therapeutic applications are still being explored.

Future Directions

There are several potential future directions for research on N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide. One direction is to further investigate its mechanism of action at the dopamine D3 and sigma-1 receptors. This could lead to a better understanding of the neurological disorders that these receptors are involved in, and could lead to the development of new therapeutic agents. Another direction is to investigate the potential therapeutic applications of N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide, particularly for neurological disorders. This could involve preclinical and clinical trials to determine its safety and efficacy in humans. Overall, N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide is a promising compound with potential applications in several areas of research.

Synthesis Methods

The synthesis of N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide involves several steps, including the reaction of 2-thiophenemethanol with 1,3-dibromopropane, followed by the reaction with guanidine. The resulting compound is then reacted with hydroiodic acid to produce the hydroiodide salt of N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide. The synthesis of N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide has been optimized to produce high yields of the compound, and has been reported in several scientific publications.

Scientific Research Applications

N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide has been studied for its potential as a therapeutic agent, particularly for its ability to interact with certain receptors in the body. It has been shown to have activity at the dopamine D3 receptor, which is involved in several neurological disorders, including addiction and schizophrenia. N-(thiophen-2-ylmethyl)-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide has also been shown to have activity at the sigma-1 receptor, which is involved in pain and neuroprotection.